Cas no 143034-62-2 (4-methoxy-2h-benzo[h]chromene-3-carbaldehyde)

• Product Name: 4-methoxy-2h-benzo[h]chromene-3-carbaldehyde
• CAS No: 143034-62-2
• MF: C₁₅H₁₂O₃
• MW: 240.253984451294
• CID: 1312982
• PubChem ID: 53487124
• Update Time: 2025-06-07

4-methoxy-2h-benzo[h]chromene-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-2h-benzo[h]chromene-3-carbaldehyde
• 143034-62-2
• DB-295443
• 4-Methoxy-3-formyl-2H-benzo[h]chromene
• DTXSID00705265
• 4-Methoxy-2H-naphtho[1,2-b]pyran-3-carbaldehyde

• Inchi： 1S/C15H12O3/c1-17-14-11(8-16)9-18-15-12-5-3-2-4-10(12)6-7-13(14)15/h2-8H,9H2,1H3
• InChI Key： LDQRJFRDACUNSY-UHFFFAOYSA-N
• SMILES： O1CC(C=O)=C(C2C=CC3C=CC=CC=3C1=2)OC

Computed Properties

• Exact Mass: 240.078644241g/mol
• Monoisotopic Mass: 240.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.5Ų

Additional information on 4-methoxy-2h-benzo[h]chromene-3-carbaldehyde

Introduction to 4-Methoxy-2H-Benzo[h]chromene-3-Carbaldehyde (CAS No. 143034-62-2)

4-Methoxy-2H-benzo[h]chromene-3-carbaldehyde, with the CAS number 143034-62-2, is a unique organic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound belongs to the class of chromenes, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.

The chemical structure of 4-methoxy-2H-benzo[h]chromene-3-carbaldehyde is characterized by a chromene core with a methoxy substituent at the 4-position and an aldehyde functional group at the 3-position. The chromene scaffold is a six-membered benzene ring fused with a five-membered pyran ring, which imparts unique electronic and steric properties to the molecule. The presence of the methoxy group enhances the lipophilicity and stability of the compound, while the aldehyde group provides a reactive site for further chemical modifications.

The synthesis of 4-methoxy-2H-benzo[h]chromene-3-carbaldehyde has been extensively studied in the literature. One common approach involves the condensation of 4-methoxybenzaldehyde with a suitable enone or enol ether in the presence of a base. This reaction typically proceeds via a Michael addition followed by an intramolecular aldol condensation to form the chromene ring. Alternative synthetic routes include palladium-catalyzed coupling reactions and photochemical processes, which offer enhanced selectivity and yield.

In terms of biological properties, 4-methoxy-2H-benzo[h]chromene-3-carbaldehyde has shown promising activity in various assays. Recent studies have demonstrated its potential as an antioxidant, anti-inflammatory, and anti-cancer agent. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent scavenging activity against reactive oxygen species (ROS), making it a potential candidate for treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Furthermore, research has highlighted the anti-inflammatory properties of 4-methoxy-2H-benzo[h]chromene-3-carbaldehyde. In vitro studies using human macrophages have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential utility in managing inflammatory conditions such as arthritis and inflammatory bowel disease.

The anti-cancer potential of 4-methoxy-2H-benzo[h]chromene-3-carbaldehyde has also been explored in several studies. A notable study published in Cancer Letters reported that this compound induces apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation.

Beyond its direct biological activities, 4-methoxy-2H-benzo[h]chromene-3-carbaldehyde serves as an important intermediate in the synthesis of more complex molecules with therapeutic potential. For example, it can be used as a building block for constructing multi-functional compounds that target multiple signaling pathways simultaneously. This versatility makes it an attractive starting material for drug discovery programs aimed at developing novel therapeutics for various diseases.

In conclusion, 4-methoxy-2H-benzo[h]chromene-3-carbaldehyde (CAS No. 143034-62-2) is a multifaceted compound with significant implications in both fundamental research and applied pharmaceutical development. Its unique chemical structure, coupled with its diverse biological activities, positions it as a valuable tool for advancing our understanding of molecular mechanisms underlying various diseases and for developing innovative therapeutic strategies.